4-{[(4-Methoxyphenyl)sulfonyl]oxy}

• Molecular Formula: C14H12O6S
• Molecular Weight: 308.304
• IUPAC Name: 4-(4-methoxyphenyl)sulfonyloxybenzoic acid
• InChI: InChI=1S/C14H12O6S/c1-19-11-6-8-13(9-7-11)21(17,18)20-12-4-2-10(3-5-12)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key: CFOCFGGNQSAPMA-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)C(=O)O

Description

4-{[(4-Methoxyphenyl)sulfonyl]oxy} is a sulfonate ester derivative characterized by a methoxyphenyl group attached to a sulfonyloxy (–SO₂O–) moiety. This structure confers unique electronic and steric properties, making it valuable in organic synthesis, particularly as a protecting group or intermediate in pharmaceuticals and polymers. The methoxy (–OCH₃) substituent at the para position enhances electron-donating effects, influencing reactivity and solubility compared to non-oxygenated analogs .

Comparison with Similar Compounds

Sulfonate Esters

Ethyl 4-{[(4-Methylphenyl)sulfonyl]oxy}benzoate (CAS 98634-20-9)

• Structure : Replaces the methoxy group with a methyl (–CH₃) at the para position of the phenyl ring.
• Molecular Formula : C₁₆H₁₆O₅S.
• Key Differences :
  • The methyl group is less electron-donating than methoxy, reducing resonance stabilization of the sulfonate ester.
  • Lower solubility in polar solvents compared to methoxy analogs due to decreased polarity .

[3-(4-Methoxyphenoxy)Phenyl]Sulfonyl Chloride (CAS 874959-95-2)

• Structure: A sulfonyl chloride with a methoxyphenoxy substituent at the meta position.
• Molecular Formula : C₁₃H₁₁ClO₄S.
• Key Differences: The sulfonyl chloride (–SO₂Cl) group is highly reactive, enabling nucleophilic substitutions, unlike the sulfonate ester’s stability under basic conditions. Solubility: Slightly soluble in chloroform, methanol, and DMSO .

Compound	Molecular Formula	Molecular Weight	Solubility	Reactivity Profile
4-{[(4-Methoxyphenyl)sulfonyl]oxy} (Inferred)	C₇H₇O₅S*	~218.2	Polar aprotic solvents†	Moderate stability‡
Ethyl 4-{[(4-Methylphenyl)sulfonyl]oxy}benzoate	C₁₆H₁₆O₅S	320.36	Low polarity solvents	Base-stable, acid-labile
[3-(4-Methoxyphenoxy)Phenyl]Sulfonyl Chloride	C₁₃H₁₁ClO₄S	298.74	Chloroform, DMSO	High reactivity with nucleophiles

*Assumed based on core structure; †Predicted from methoxy’s polarity; ‡Inferred from sulfonate ester stability .

Sulfonamide Derivatives

4-{[(4-Methoxyphenyl)sulfonyl]amino}benzoic Acid (CAS N/A)

• Structure : A sulfonamide-linked benzoic acid with a para-methoxy group.
• Molecular Formula: C₁₄H₁₃NO₅S.
• Key Differences: The sulfonamide (–SO₂NH–) group increases hydrogen-bonding capacity, enhancing crystallinity compared to sulfonate esters. Applications: Potential use in drug design due to bioactivity in sulfonamide-based therapeutics .

2-{[(4-Methoxyphenyl)sulfonyl]amino}-4-methylpentanoic Acid (CAS 68377-65-1)

• Structure : A leucine derivative functionalized with a methoxyphenylsulfonyl group.
• Molecular Formula: C₁₃H₁₈NO₅S.

Furanone-Based Sulfonates

(5R)-5-{[(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl]oxy}-4-[(4-methoxyphenyl)sulfonyl]-2(5H)-furanone (2.10b)

• Structure: A complex furanone derivative with a chiral sulfonate group.
• Key Differences :
  • The bicyclic terpene moiety (from the cyclohexyl group) enhances lipophilicity, favoring membrane permeability.
  • Synthesis Challenges: HRMS analysis failed to detect M⁺ ions, suggesting instability or isomerization during synthesis .